Cas no 72708-10-2 (Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy-)

Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy- structure
72708-10-2 structure
Product Name:Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy-
CAS No:72708-10-2
MF:C9H15N3O4
MW:229.233102083206
CID:563565
PubChem ID:126305
Update Time:2025-04-19

Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-6-(4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl)-3,4-dihydroquinolin-2-one
    • 2,4-bis(O-methoxypolyethylene glycol)-6-chloro-s-triazine
    • 72708-10-2
    • PZONYMJPIICCEY-UHFFFAOYSA-N
    • DTXSID20993526
    • 2,4-bis(2-methoxyethoxy)-1,3,5-triazine
    • Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy-
    • Inchi: 1S/C9H15N3O4/c1-13-3-5-15-8-10-7-11-9(12-8)16-6-4-14-2/h7H,3-6H2,1-2H3
    • InChI Key: PZONYMJPIICCEY-UHFFFAOYSA-N
    • SMILES: O(C1N=CN=C(N=1)OCCOC)CCOC

Computed Properties

  • Exact Mass: 229.10635
  • Monoisotopic Mass: 229.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.59

Poly(oxy-1,2-ethanediyl),a,a'-(6-chloro-1,3,5-triazine-2,4-diyl)bis[w-methoxy- Related Literature

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